Cas no 616-23-9 (2,3-Dichloro-1-propanol)

• Product Name: 2,3-Dichloro-1-propanol
• CAS No: 616-23-9
• MF: C₃H₆Cl₂O
• MW: 128.985139369965
• MDL: MFCD00040446
• CID: 38957
• PubChem ID: 57649508
• Update Time: 2025-09-18

2,3-Dichloro-1-propanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloropropan-1-ol
• 2,3-dichloro-1-Propanol
• 2,3-Dichloropropanol
• 1,2-dichloro-3-propanol
• 1,2-dichloropropanol-3
• 2,3-dichloro-1-propano
• 2,3-dichloropropyl alcohol
• alpha,beta-dichlorohydrin
• beta,gamma-dichlorohydrin
• beta-dichlorohydrin
• glycerol 1,2-dichlorohydrin
• glycerol alpha,beta-dichlorohydrin
• 1-propanol,2,3-dichloro-
• b-dichlorohydrin
• 1,2-dichloro-3-hydroxy propane
• 1-PROPANONE,2,3-DICHLORO-1-PHENYL
• 2,3-dichloro-1-phenyl-1-propanone
• 2,3-dichloropropane-1-ol
• α,β-Dichlorohydrin
• Glycerol α,β-Dichlorohydrin
• 1-Propanol, 2,3-dichloro-
• .alpha.,.beta.-Dichlorohydrin
• ZXCYIJGIGSDJQQ-UHFFFAOYSA-N
• 2,3-dichloro-propane-1-ol
• 1-Propanol, 2,3-dichloro-, (S)-
• 2,3-Dichloro-1-propanol

• MDL： MFCD00040446
• Inchi： 1S/C3H6Cl2O/c4-1-3(5)2-6/h3,6H,1-2H2
• InChI Key： ZXCYIJGIGSDJQQ-UHFFFAOYSA-N
• SMILES： ClC(CCl)CO
• BRN： 1732060

Computed Properties

• Exact Mass: 127.98000
• Monoisotopic Mass: 127.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 32
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless liquid. 2. boiling point (º C, 101.3kPa)
• Density: 1.360 g/mL at 20 °C(lit.)
• Melting Point: -29.15°C
• Boiling Point: 182 °C
• Flash Point: 93 °C
• Refractive Index: 1.4835-1.4855
• Solubility: 1-10g/l
• PSA: 20.23000
• LogP: 0.82490

2,3-Dichloro-1-propanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H310-H318-H332
• Warning Statement： P280-P302+P350-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2810 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 20-24/25-41
• Safety Instruction： S26-S36/37/39-S45
• RTECS：UB1225000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20; R24/25; R41
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins
• Solvents and Organic Chemicals Organic Compounds Organic Halides